7-Dodecen-1-ol
Overview
Description
7E-dodecen-1-ol is an aliphatic alcohol.
Scientific Research Applications
Pheromone Perception in Insects
7-Dodecen-1-ol plays a significant role in the pheromone systems of various insects. For instance, it acts as an inhibitor in the sex pheromone system of male loopers, specifically Trichoplusia ni and Pseudoplusia includens, preventing them from orienting to the pheromone Z-7-dodecen-1-ol acetate. This suggests a separate sensory neuron for the inhibitor, indicating a complex pheromone perception mechanism in these species (McLaughlin et al., 1974).
Synthesis and Attraction Studies
The compound has been synthesized and tested for its attractant properties in various moth species. For example, in the silver Y moth (Autographa gamma L.), a mixture of (Z)-7-dodecen-1-yl acetate and (Z)-7-dodecen-1-ol, containing 1–5% of the alcohol, showed high attractant activity in field tests, indicating its potential use in pest control strategies (Tóth et al., 1983).
Role in Soybean Looper Pheromone System
Cis-7-dodecen-1-ol acetate, closely related to 7-dodecen-1-ol, has been identified as the sex pheromone of the soybean looper, Pseudoplusia includens. This discovery is crucial for understanding the mating behaviors of this species and could aid in developing pheromone-based pest management strategies (Tumlinson et al., 1972).
Interaction with Antennal Proteins
In the context of the cabbage looper, Trichoplusia ni, (Z)-7-dodecen-1-ol acetate interacts with soluble proteins in male antennae, leading to its conversion to (Z)-7-dodecen-1-ol. This interaction potentially plays a role in the olfactory process of the insect (Ferkovich et al., 1973).
Mass Spectrometry Studies
Electron impact-induced fragmentations of isomeric dodecen-1-ols, including 7-dodecen-1-ol, have been studied using mass spectrometry. This research provides insights into the molecular structure and behavior of this compound, important for its identification and synthesis (Yuan et al., 1993).
Toxicity Studies
7-Dodecen-1-ol has been studied for its acute toxicity and was found to act as a primary skin irritant in toxicity studies, which is important information for handling and usage considerations (Beroza et al., 1975).
properties
Molecular Formula |
C12H24O |
|---|---|
Molecular Weight |
184.32 g/mol |
IUPAC Name |
(E)-dodec-7-en-1-ol |
InChI |
InChI=1S/C12H24O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h5-6,13H,2-4,7-12H2,1H3/b6-5+ |
InChI Key |
WWDOVTHLTQFGOZ-AATRIKPKSA-N |
Isomeric SMILES |
CCCC/C=C/CCCCCCO |
SMILES |
CCCCC=CCCCCCCO |
Canonical SMILES |
CCCCC=CCCCCCCO |
synonyms |
7-dodecen-1-ol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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